Cas no 1200114-14-2 (4,7-Diazaspiro[2.5]octan-5-one)
![4,7-Diazaspiro[2.5]octan-5-one structure](https://ossimg.kuujia.com/scimg/1200500/1200114-14-2x500.png)
1200114-14-2 structure
Product Name:4,7-Diazaspiro[2.5]octan-5-one
CAS No:1200114-14-2
MF:C6H10N2O
MW:126.156401157379
MDL:MFCD20526179
CID:4577047
PubChem ID:56760720
Update Time:2024-11-06
4,7-Diazaspiro[2.5]octan-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4,7-diazaspiro[2.5]octan-5-one
- SB10823
- BB 0262624
- T4614
- BS-43156
- EN300-6472573
- MFCD20526179
- P17873
- Z3034937343
- 1200114-14-2
- AKOS015959770
- ALBB-016257
- CS-0184874
- AYB11414
- 4,7-Diazaspiro[2.5]octan-5-one
-
- MDL： MFCD20526179
- Inchi： 1S/C6H10N2O/c9-5-3-7-4-6(8-5)1-2-6/h7H,1-4H2,(H,8,9)
- InChI Key： JTVPAPLJEHMQMX-UHFFFAOYSA-N
- SMILES： O=C1CNCC2(CC2)N1
Computed Properties
- Exact Mass: 126.079312947 g/mol
- Monoisotopic Mass: 126.079312947 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 126.16
- XLogP3: -0.7
- Topological Polar Surface Area: 41.1
4,7-Diazaspiro[2.5]octan-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D270940-100mg |
4,7-Diazaspiro[2.5]octan-5-one hydrochloride |
1200114-14-2 | 100mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D270940-250mg |
4,7-Diazaspiro[2.5]octan-5-one hydrochloride |
1200114-14-2 | 250mg |
$ 470.00 | 2022-06-05 | ||
| TRC | D270940-500mg |
4,7-Diazaspiro[2.5]octan-5-one hydrochloride |
1200114-14-2 | 500mg |
$ 750.00 | 2022-06-05 | ||
| Apollo Scientific | OR304394-1g |
4,7-Diazaspiro[2.5]octan-5-one |
1200114-14-2 | 1g |
£1528.00 | 2025-02-20 | ||
| Chemenu | CM488625-1g |
4,7-diazaspiro[2.5]octan-5-one |
1200114-14-2 | 97% | 1g |
$962 | 2022-09-04 | |
| abcr | AB530610-100 mg |
4,7-Diazaspiro[2.5]octan-5-one; . |
1200114-14-2 | 100MG |
€366.00 | 2023-03-30 | ||
| abcr | AB530610-250 mg |
4,7-Diazaspiro[2.5]octan-5-one; . |
1200114-14-2 | 250MG |
€643.40 | 2022-07-29 | ||
| abcr | AB530610-500 mg |
4,7-Diazaspiro[2.5]octan-5-one; . |
1200114-14-2 | 500MG |
€918.20 | 2022-03-01 | ||
| eNovation Chemicals LLC | Y1227446-5g |
4,7-diazaspiro[2.5]octan-5-one |
1200114-14-2 | 95% | 5g |
$3050 | 2024-06-03 | |
| eNovation Chemicals LLC | D622947-100mg |
4,7-diazaspiro[2.5]octan-5-one |
1200114-14-2 | 97% | 100mg |
$295 | 2024-05-23 |
4,7-Diazaspiro[2.5]octan-5-one Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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